Cas no 2137473-80-2 ([1-Amino-3-(methylsulfanyl)-4-(propan-2-yl)cyclohexyl]methanol)

• Product Name: [1-Amino-3-(methylsulfanyl)-4-(propan-2-yl)cyclohexyl]methanol
• CAS No: 2137473-80-2
• MF: C₁₁H₂₃NOS
• MW: 217.371422052383
• CID: 6295964
• PubChem ID: 165786895
• Update Time: 2025-05-21

[1-Amino-3-(methylsulfanyl)-4-(propan-2-yl)cyclohexyl]methanol Chemical and Physical Properties

Names and Identifiers

• 2137473-80-2
• [1-amino-3-(methylsulfanyl)-4-(propan-2-yl)cyclohexyl]methanol
• EN300-1159206
• [1-Amino-3-(methylsulfanyl)-4-(propan-2-yl)cyclohexyl]methanol

• Inchi： 1S/C11H23NOS/c1-8(2)9-4-5-11(12,7-13)6-10(9)14-3/h8-10,13H,4-7,12H2,1-3H3
• InChI Key： FMPDMBPVSRKFPS-UHFFFAOYSA-N
• SMILES： S(C)C1CC(CO)(CCC1C(C)C)N

Computed Properties

• Exact Mass: 217.15003553g/mol
• Monoisotopic Mass: 217.15003553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.6Ų

Additional information on [1-Amino-3-(methylsulfanyl)-4-(propan-2-yl)cyclohexyl]methanol

Comprehensive Overview of [1-Amino-3-(methylsulfanyl)-4-(propan-2-yl)cyclohexyl]methanol (CAS No. 2137473-80-2)

[1-Amino-3-(methylsulfanyl)-4-(propan-2-yl)cyclohexyl]methanol, identified by its CAS number 2137473-80-2, is a specialized organic compound with a unique structural framework. This molecule features a cyclohexyl ring substituted with an amino group, a methylsulfanyl moiety, an isopropyl group, and a hydroxymethyl functional group. Such a combination of substituents makes it a valuable intermediate in pharmaceutical research, agrochemical development, and material science applications. The presence of both amino and hydroxyl groups enhances its reactivity, enabling diverse synthetic transformations.

In recent years, the demand for customized cyclohexane derivatives like [1-Amino-3-(methylsulfanyl)-4-(propan-2-yl)cyclohexyl]methanol has surged due to their utility in drug discovery. Researchers are particularly interested in its potential as a chiral building block for asymmetric synthesis, a topic frequently searched in academic and industrial databases. The compound's methylsulfanyl group also attracts attention for its role in modulating lipophilicity and bioavailability, critical factors in medicinal chemistry. Additionally, its isopropyl substituent contributes to steric effects, influencing molecular interactions in catalytic systems.

From an industrial perspective, CAS 2137473-80-2 aligns with the growing trend of green chemistry and sustainable synthesis. Users often search for "eco-friendly cyclohexyl intermediates" or "low-toxicity amino alcohols," highlighting the need for compounds that balance efficacy with environmental safety. This molecule's potential for biodegradable applications further enhances its appeal. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and stereochemistry, addressing another common query among chemists.

The versatility of [1-Amino-3-(methylsulfanyl)-4-(propan-2-yl)cyclohexyl]methanol extends to material science, where its hydrogen-bonding capacity is exploited in polymer design. Searches for "hydrogen-bond donors in smart materials" or "cyclohexyl-based monomers" reflect this niche interest. Furthermore, the compound's stability under various pH conditions makes it a candidate for controlled-release formulations, a hot topic in pharmaceutical technology forums.

In summary, CAS 2137473-80-2 represents a multifaceted chemical entity with broad applicability. Its structural features cater to cutting-edge research in drug development, catalysis, and advanced materials, resonating with frequently searched keywords like "multifunctional cyclohexane derivatives" and "sulfur-containing amino alcohols." As scientific inquiry evolves, this compound is poised to remain a focal point in innovative chemical solutions.